Cas no 1052544-92-9 (2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride)

• Product Name: 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride
• CAS No: 1052544-92-9
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• MDL: MFCD01310821
• CID: 2098617
• PubChem ID: 16195925
• Update Time: 2025-10-28

2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)propanoic acid
• 2-(3,4-dimethylphenyl)sulfanylethanamine:hydrochloride
• 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride
• SMR000353708
• SB78798
• 2-((3,4-Dimethylphenyl)thio)ethanaminehydrochloride
• 1052544-92-9
• 4-[(2-aminoethyl)sulfanyl]-1,2-dimethylbenzene hydrochloride
• 2-((3,4-Dimethylphenyl)thio)ethanamine hydrochloride
• MLS001017450
• CS-0281116
• EN300-10383
• 2-[(3,4-dimethylphenyl)sulfanyl]ethan-1-amine hydrochloride
• 2-[(3,4-dimethylphenyl)thio]ethanamine hydrochloride
• CHEMBL1906391
• 2-[(3,4-DIMETHYLPHENYL)SULFANYL]ETHANAMINE HYDROCHLORIDE
• 2-((3,4-Dimethylphenyl)thio)ethan-1-amine hydrochloride
• 2-(3,4-dimethylphenyl)sulfanylethanamine;hydrochloride

• MDL： MFCD01310821
• Inchi： 1S/C10H15NS.ClH/c1-8-3-4-10(7-9(8)2)12-6-5-11;/h3-4,7H,5-6,11H2,1-2H3;1H
• InChI Key： FMPKWVMJAUAXDV-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 217.0691984Da
• Monoisotopic Mass: 217.0691984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride

Introduction to 2-(3,4-Dimethylphenyl)sulfanylethan-1-amine Hydrochloride (CAS No. 1052544-92-9)

2-(3,4-Dimethylphenyl)sulfanylethan-1-amine hydrochloride (CAS No. 1052544-92-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of aniline and sulfide, characterized by its unique structural features and potential biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride consists of a phenyl ring substituted with two methyl groups at the 3 and 4 positions, a sulfanyl group, and an ethylamine moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, which are crucial for its interactions with biological targets.

Recent studies have explored the pharmacological properties of 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride. One notable area of research is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is believed to involve the modulation of monoaminergic neurotransmitter systems, particularly serotonin and norepinephrine.

In addition to its antidepressant properties, 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride has been investigated for its analgesic effects. Research has demonstrated that this compound can effectively reduce pain responses in various pain models, making it a promising candidate for the development of novel analgesic drugs. The analgesic activity is thought to be mediated through interactions with opioid receptors or other pain-related pathways.

The safety profile of 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical studies. This favorable safety profile supports its potential use in clinical settings.

Clinical trials are currently underway to further evaluate the efficacy and safety of 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties in human subjects. These findings pave the way for more advanced clinical studies to assess its therapeutic potential in specific patient populations.

Beyond its therapeutic applications, 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride has also been used as a research tool in biochemical and pharmacological studies. Its unique structure and biological activities make it a valuable probe for investigating the mechanisms underlying mood disorders and pain signaling pathways.

In conclusion, 2-(3,4-dimethylphenyl)sulfanylethan-1-amine hydrochloride (CAS No. 1052544-92-9) is a multifaceted compound with promising applications in both research and clinical settings. Its potential as an antidepressant and analgesic agent, coupled with its favorable safety profile, makes it an exciting candidate for further investigation and development in the pharmaceutical industry.